Cas no 1261576-17-3 (5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261576-17-3
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983566
• Update Time: 2025-05-19

5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9ClF3NO/c14-9-5-8(7-19)12(18-6-9)10-3-1-2-4-11(10)13(15,16)17/h1-6,19H,7H2
• InChI Key： QMQZXBIEGMZHAV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CO)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 287.0324761 g/mol
• Monoisotopic Mass: 287.0324761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.66
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261576-17-3): A Comprehensive Overview

5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261576-17-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel drugs.

The molecular structure of 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol is composed of a pyridine ring substituted with a chloro group at the 5-position, a trifluoromethylphenyl group at the 2-position, and a hydroxymethyl group at the 3-position. This intricate arrangement confers the compound with distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol has shown promise in cancer research. A study published in Cancer Research (2020) reported that this compound possesses anti-proliferative activity against various cancer cell lines, including breast cancer and lung cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival. These findings underscore the potential of this compound as a lead molecule for the development of new anticancer drugs.

The synthesis of 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol has been extensively studied to optimize its production for large-scale applications. One common synthetic route involves the reaction of 5-chloropyridine-3-carbaldehyde with 2-trifluoromethylbenzyl bromide followed by reduction to form the hydroxymethyl derivative. This method has been refined to improve yield and purity, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol, such as its solubility, stability, and bioavailability, are critical factors that influence its efficacy in various applications. Research has shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in both in vitro and in vivo studies. Additionally, its stability under different conditions has been evaluated to ensure its reliability as a research tool.

In terms of safety and toxicity, extensive studies have been conducted to assess the potential risks associated with handling and using 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol. These studies have indicated that while the compound is generally safe for laboratory use under appropriate conditions, standard safety protocols should be followed to minimize any potential hazards. This includes proper storage, handling, and disposal procedures to ensure the well-being of researchers and laboratory personnel.

The future prospects for 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol are promising. Ongoing research is focused on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to advance the development of this compound into clinically viable treatments.

In conclusion, 5-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261576-17-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.